Cas no 90922-33-1 (methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride)

• Product Name: methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride
• CAS No: 90922-33-1
• CID: 4664736
• PubChem ID: 16244797
• Update Time: 2025-05-25

methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE HYDROCHLORIDE
• methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride

Introduction to Methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate Hydrochloride (CAS No. 90922-33-1)

Methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride, identified by its CAS number 90922-33-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazine class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The benzoxazine core is a privileged scaffold in drug discovery, known for its ability to interact with various biological targets. The structural features of methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride contribute to its unique pharmacological profile. Specifically, the presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoxazine derivatives. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-cancer, and antimicrobial applications. The specific derivative methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride has been explored for its potential to modulate key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its mechanism of action. Studies suggest that it may exert its effects by inhibiting specific enzymes or interacting with receptor proteins. For instance, preliminary research indicates that it could interfere with the activity of enzymes involved in inflammation and cell proliferation. This makes it a particularly interesting candidate for conditions where these pathways are dysregulated.

The synthesis of methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The hydrochloride salt form is typically obtained through the reaction of the free base with hydrochloric acid, ensuring optimal stability and reactivity. This synthetic route has been optimized to maximize yield and purity, making it suitable for both laboratory-scale investigations and potential industrial production.

From a medicinal chemistry perspective, the structural flexibility of the benzoxazine core allows for modifications that can fine-tune its pharmacological properties. Researchers have been exploring various derivatives to enhance potency, selectivity, and metabolic stability. The< strong>methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride derivative represents an important step in this ongoing effort to develop more effective therapeutic agents.

Preclinical studies have provided valuable insights into the potential applications of this compound. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases and cancer. Additionally, animal models have shown promising results regarding its efficacy in reducing inflammation and tumor growth. These findings underscore the compound's potential as a lead molecule for further development into a novel drug.

The pharmacokinetic profile of methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride is another critical aspect that has been thoroughly investigated. Its solubility and bioavailability make it a favorable candidate for oral administration. Furthermore, preliminary data suggest that it exhibits moderate metabolic stability, which could translate into a reasonable half-life upon systemic administration.

In conclusion, methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride (CAS No. 90922-33-1) is a compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that it will play a role in the next generation of pharmaceuticals.